Cas no 122003-11-6 (2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-)

2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- structure
122003-11-6 structure
Product name:2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-
CAS No:122003-11-6
MF:C30H44N6O2
MW:520.70936
CID:208012
PubChem ID:5624

2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-
    • U 78517
    • 2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dih...
    • U-83836E
    • (-)-2-((4-(2,6-DI-1-PYRROLIDINYL-4-PYRIMIDINYL)-1-PIPERAZINYL)METHYL)-3,4-DIHYDRO-2,3,7,8-TETRAMETHYL-2H-1-BENZOPYRAN-6-OL, 2HCL
    • (-)2-((4-(2,6-DI-1-PYRROLIDINYL-4-PYRIMIDINYL)-1-PIPERAZINYL)METHYL)-3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2H-1-BENZOPYRAN-6-OL DIHYDROCHLORIDE
    • (2R)-(-)-2-[[4-(2,6-Di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-2H-1-benzopyran-6-ol dihydrochloride
    • AKOS025394266
    • 2-((4-(2,6-Di(pyrrolidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)methyl)-2,5,7,8-tetramethylchroman-6-ol
    • CCG-205299
    • CHEMBL141343
    • SCHEMBL6433736
    • Lopac0_001225
    • SMP2_000285
    • 122003-11-6
    • U-78517F
    • Inchi: InChI=1S/C30H44N6O2/c1-21-22(2)28-24(23(3)27(21)37)9-10-30(4,38-28)20-33-15-17-35(18-16-33)26-19-25(34-11-5-6-12-34)31-29(32-26)36-13-7-8-14-36/h19,37H,5-18,20H2,1-4H3
    • InChI Key: KPZQRBACZSLMPH-UHFFFAOYSA-N
    • SMILES: N1(C2N=C(N3CCN(CC4(C)CCC5C(C)=C(O)C(C)=C(C)C=5O4)CC3)C=C(N3CCCC3)N=2)CCCC1

Computed Properties

  • Exact Mass: 592.30600
  • Monoisotopic Mass: 520.353
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 5
  • Complexity: 783
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 68.2A^2

Experimental Properties

  • PSA: 68.20000
  • LogP: 5.95060

2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-200805-100 mg
U-83836E,
122003-11-6 98%
100MG
¥820.00 2023-07-10
A2B Chem LLC
AE34573-100mg
U-83836E
122003-11-6 ≥98%
100mg
$187.00 2024-04-20
SHENG KE LU SI SHENG WU JI SHU
sc-200805-100mg
U-83836E,
122003-11-6 98%
100mg
¥820.00 2023-09-05

2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- Related Literature

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